Cas no 59156-92-2 (Pentacene, 6,13-dichloro-)

Pentacene, 6,13-dichloro- structure

Pentacene, 6,13-dichloro- structure

Product Name:Pentacene, 6,13-dichloro-

CAS No:59156-92-2

Molecular Formula:C₂₂H₁₂Cl₂

Molecular Weight:347.23668

CID:339671

PubChem ID:12643839

Pentacene, 6,13-dichloro- Properties

Names and Identifiers

- Pentacene, 6,13-dichloro-
- 6,13-dichloropentacene
- CS-0433894
- DTXSID20505481
- SCHEMBL15757917
- 59156-92-2
- InChIKey： NXOXWZMIZVDFKE-UHFFFAOYSA-N
- Inchi： InChI=1S/C22H12Cl2/c23-21-17-9-13-5-1-2-6-14(13)10-18(17)22(24)20-12-16-8-4-3-7-15(16)11-19(20)21/h1-12H
- SMILES： ClC1C2C(=CC3C(C=2)=CC=CC=3)C(Cl)=C2C=1C=C1C(=C2)C=CC=C1

Computed Properties

Exact Mass: 346.03176
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 346.0316058g/mol
Heavy Atom Count: 24
Complexity: 381
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 7.9
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

Pentacene, 6,13-dichloro- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AZ28813-250mg	Pentacene, 6,13-dichloro-	59156-92-2	Sublimed,≥95.0%	250mg	$845.00
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1504564-250mg	6,13-Dichloropentacene	59156-92-2	98%	250mg	￥2470.00	2024-05-07

Pentacene, 6,13-dichloro- Related Literature

1. High performance organic thin film transistor based on pentacene derivative: 6,13-dichloropentacene

Jie Li,Mao Wang,Shendong Ren,Xike Gao,Wei Hong,Hongxiang Li,Daoben Zhu J. Mater. Chem. 2012 22 10496
2. 2D Self-assembled molecular networks and on-surface reactivity under nanoscale lateral confinement

Lander Verstraete,Steven De Feyter Chem. Soc. Rev. 2021 50 5884
3. Interplay of structural dynamics and electronic effects in an engineered assembly of pentacene in a metal–organic framework

Ritesh Haldar,Mariana Kozlowska,Michael Ganschow,Samrat Ghosh,Marius Jakoby,Hongye Chen,Farhad Ghalami,Weiwei Xie,Shahriar Heidrich,Yusuke Tsutsui,Jan Freudenberg,Shu Seki,Ian A. Howard,Bryce S. Richards,Uwe H. F. Bunz,Marcus Elstner,Wolfgang Wenzel,Christof W?ll Chem. Sci. 2021 12 4477
4. Aligned nanowire arrays on thin flexible substrates for organic transistors with high bending stability

Wei Deng,Xiujuan Zhang,Chao Gong,Qing Zhang,Yuliang Xing,Yiming Wu,Xiwei Zhang,Jiansheng Jie J. Mater. Chem. C 2014 2 1314
5. Small organic single-crystalline one-dimensional micro- and nanostructures for miniaturized devices

Eva M. Garcia-Frutos J. Mater. Chem. C 2013 1 3633
6. Raman antenna effect from exciton–phonon coupling in organic semiconducting nanobelts

Mao Wang,Yi Gong,Francesc Alzina,Ondrej Svoboda,Belén Ballesteros,Clivia M. Sotomayor Torres,Senbo Xiao,Zhiliang Zhang,Jianying He Nanoscale 2017 9 19328
7. A polymorph of the 6,13-dichloropentacene organic semiconductor: crystal structure, semiconductor measurements and band structure calculations

Peggy V. Hatcher,Joseph H. Reibenspies,Robert C. Haddon,Dawen Li,Nereo Lopez,Xiaoliu Chi CrystEngComm 2015 17 4172
8. Strong dependence of the vertical charge carrier mobility on the π–π stacking distance in molecule/graphene heterojunctions

Wei Hao,Yishan Wang,Hu Zhao,Jia Zhu,Shuzhou Li Phys. Chem. Chem. Phys. 2020 22 13802

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Pentacenes

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